2-Butenamide, 3-hydroxy-N-methyl- (9CI)
Description
2-Butenamide, 3-hydroxy-N-methyl- (9CI) is an unsaturated amide derivative characterized by a butenamide backbone (C₄H₅NO) with a hydroxyl (-OH) group at the 3-position and an N-methyl substituent.
Properties
CAS No. |
120166-75-8 |
|---|---|
Molecular Formula |
C5H9NO2 |
Molecular Weight |
115.132 |
IUPAC Name |
3-hydroxy-N-methylbut-2-enamide |
InChI |
InChI=1S/C5H9NO2/c1-4(7)3-5(8)6-2/h3,7H,1-2H3,(H,6,8) |
InChI Key |
CDASTHKGLSHGJZ-UHFFFAOYSA-N |
SMILES |
CC(=CC(=O)NC)O |
Synonyms |
2-Butenamide, 3-hydroxy-N-methyl- (9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Analysis
- Substituent Effects: The hydroxyl group in 3-hydroxy-N-methyl-2-butenamide enhances polarity and hydrogen-bonding capacity compared to chloro (e.g., 3-chloro derivative) or formyl substituents. This may improve solubility in polar solvents .
Reactivity :
- The α,β-unsaturated amide system in 2-butenamide derivatives is prone to nucleophilic attacks. Electron-withdrawing groups (e.g., -Cl) increase reactivity, whereas electron-donating groups (e.g., -OH) may stabilize the structure .
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